Hexamethyldisiloxane Hexamethyldisiloxane Hexamethyldisiloxane is an organosiloxane consisting of two trimethylsilyl groups covalently bound to a central oxygen.
Dimethicone, also known as ((CH3)3Si)2O or hmdso, belongs to the class of organic compounds known as disiloxanes. These are organosilicon compounds with the general formula H[Si](R)(R')O[Si](H)(R'')R''' (R= organyl, R'-R'''= H or organyl). Dimethicone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dimethicone is primarily located in the membrane (predicted from logP). Outside of the human body, dimethicone can be found in a number of food items such as black walnut, cumin, carob, and asparagus. This makes dimethicone a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 107-46-0
VCID: VC0120664
InChI: InChI=1S/C6H18OSi2/c1-8(2,3)7-9(4,5)6/h1-6H3
SMILES: C[Si](C)(C)O[Si](C)(C)C
Molecular Formula: C6H18OSi2
Molecular Weight: 162.38 g/mol

Hexamethyldisiloxane

CAS No.: 107-46-0

Reference Standards

VCID: VC0120664

Molecular Formula: C6H18OSi2

Molecular Weight: 162.38 g/mol

Hexamethyldisiloxane - 107-46-0

CAS No. 107-46-0
Product Name Hexamethyldisiloxane
Molecular Formula C6H18OSi2
Molecular Weight 162.38 g/mol
IUPAC Name trimethyl(trimethylsilyloxy)silane
Standard InChI InChI=1S/C6H18OSi2/c1-8(2,3)7-9(4,5)6/h1-6H3
Standard InChIKey UQEAIHBTYFGYIE-UHFFFAOYSA-N
SMILES C[Si](C)(C)O[Si](C)(C)C
Canonical SMILES C[Si](C)(C)O[Si](C)(C)C
Boiling Point 99.0 °C
99 °C
Colorform FLUID
Density 0.7638 at 20 °C
Flash Point -30 °C
Melting Point -66.0 °C
-66 °C
Physical Description DryPowder; Liquid
Description Hexamethyldisiloxane is an organosiloxane consisting of two trimethylsilyl groups covalently bound to a central oxygen.
Dimethicone, also known as ((CH3)3Si)2O or hmdso, belongs to the class of organic compounds known as disiloxanes. These are organosilicon compounds with the general formula H[Si](R)(R')O[Si](H)(R'')R''' (R= organyl, R'-R'''= H or organyl). Dimethicone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dimethicone is primarily located in the membrane (predicted from logP). Outside of the human body, dimethicone can be found in a number of food items such as black walnut, cumin, carob, and asparagus. This makes dimethicone a potential biomarker for the consumption of these food products.
Solubility 5.73e-06 M
In water, 0.93 mg/L at 25 °C
Synonyms H2942151,1,1,3,3,3-Hexamethyldisiloxane; Belsil DM 0.65; Bis(trimethylsilyl) Ether; Bis(trimethylsilyl) oxide; DC 0.65cs200; Dow Corning 200/0.65; Dow Corning OS 10; Ethoxytrimethylsilane-hexamethyldisiloxane Copolymer; Glipoxan; HMDSO; HX 18; KF 96L
Vapor Pressure 42.10 mmHg
42 mm Hg at 25 °C (est)
PubChem Compound 24764
Last Modified Nov 11 2021
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